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For Researchers, Scientists, and Drug Development Professionals

Introduction
NCA029 is a novel small molecule activator of the human mitochondrial caseinolytic protease P

(HsClpP).[1][2][3][4][5] Emerging research has highlighted its therapeutic potential in various

disease models, including inflammatory bowel disease (IBD) and several types of cancer, such

as colorectal adenocarcinoma and small cell lung carcinoma.[3][6][7][8] NCA029 exerts its

biological effects by inducing mitochondrial dysfunction and triggering an ATF3-dependent

integrated stress response, which ultimately leads to cell death in cancer cells and modulates

the immune response in inflammatory conditions.[3][4][9]

These application notes provide an overview of the in vivo delivery methods for NCA029 and

detailed protocols for key experiments in mouse models.
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Cell Line IC50 (μM)

HCT116 1.1

SW620 1.5

HCT15 3.5

SW480 5.4

DLD-1 3.1

Data sourced from Zhang et al., 2024.[10]

In Vivo Antitumor Efficacy of NCA029
Animal Model Treatment Tumor Growth Inhibition

HCT116 Xenograft NCA029 (intravenous) 83.6%

Non-SMC Xenograft
Compound 8o (NCA029

derivative)
63.01%

Data sourced from Zhang et

al., 2024 and Li et al., 2025.[3]

[11]

Signaling Pathway
The primary mechanism of action for NCA029 involves the activation of the ATF3-dependent

integrated stress response pathway.
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Caption: ATF3-Dependent Integrated Stress Response Pathway activated by NCA029.

Experimental Protocols
Formulation of NCA029 for In Vivo Administration
A common vehicle for the in vivo delivery of NCA029 is a mixture of Dimethyl sulfoxide

(DMSO), Polyethylene glycol 300 (PEG300), Tween-80, and saline.[10]

Materials:

NCA029 powder

DMSO
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PEG300

Tween-80

Sterile Saline (0.9% NaCl)

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Procedure:

Prepare the vehicle by mixing the components in the following ratio: 10% DMSO, 40%

PEG300, 5% Tween-80, and 45% saline.

To prepare the dosing solution, first dissolve the required amount of NCA029 powder in

DMSO.

Add PEG300 to the solution and vortex thoroughly.

Add Tween-80 and vortex again until the mixture is homogeneous.

Finally, add the saline to reach the final desired concentration and volume. Vortex thoroughly.

If necessary, sonicate the solution briefly to ensure complete dissolution.

The final solution should be clear. Prepare fresh on the day of dosing.

Protocol 1: Oral Administration of NCA029 in a DSS-
Induced Colitis Mouse Model
This protocol is designed to assess the efficacy of NCA029 in a model of inflammatory bowel

disease.

Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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